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Compound of Interest

Compound Name: 5-Bromophthalide

Cat. No.: B015269

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the functionalization of 5-
bromophthalide, a key intermediate in the synthesis of various pharmaceuticals, including the
antidepressant citalopram. The following protocols describe common palladium-catalyzed
cross-coupling reactions—Suzuki-Miyaura, Sonogashira, Heck, and Buchwald-Hartwig—that
enable the formation of carbon-carbon and carbon-nitrogen bonds at the 5-position of the
phthalide ring.

Suzuki-Miyaura Coupling: Synthesis of 5-
Arylphthalides

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between an
aryl halide and an organoboron compound, catalyzed by a palladium complex. This reaction is
widely used to synthesize biaryl compounds. In this application, 5-bromophthalide is coupled
with various arylboronic acids to yield 5-arylphthalides.

General Reaction Scheme:
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Available at: [https://www.benchchem.com/product/b015269#palladium-catalyzed-reactions-
involving-5-bromophthalide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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